Cas no 79424-03-6 (Ethyl 4,4,4-Trifluoro-2-butynoate)

Ethyl 4,4,4-Trifluoro-2-butynoate structure
79424-03-6 structure
Product Name:Ethyl 4,4,4-Trifluoro-2-butynoate
CAS No:79424-03-6
MF:C6H5F3O2
MW:166.097912549973
MDL:MFCD00192167
CID:562325
PubChem ID:3597254
Update Time:2024-10-27

Ethyl 4,4,4-Trifluoro-2-butynoate Chemical and Physical Properties

Names and Identifiers

    • 2-Butynoic acid,4,4,4-trifluoro-, ethyl ester
    • Ethyl 4,4,4-trifluoro-2-butynoate
    • 4,4,4-Trifluoro-but-2-ynoic acid ethyl ester
    • ethyl 4,4,4-trifluorobut-2-ynoate
    • NULL
    • 4,4,4-trifluoro-2-butynoic acid ethyl ester
    • ethyl 3-trifluoromethylpropynoate
    • ethyl 4,4,4-trifluobut-2-ynoate
    • ethyl 4,4,4-trifluoro-2-bytynoate
    • ethyl trifluoromethylpropiolate
    • Ethyl 4,4,4-trifluorobutynoate
    • CS-W016066
    • Ethyl4,4,4-trifluoro-2-butynoate
    • ethyl trifluoromethylpropiolate;
    • AKOS005063659
    • SCHEMBL126709
    • A839682
    • 79424-03-6
    • AB04643
    • AS-41313
    • ethyl 4,4,4-trifluoro-2-butynate
    • CHEMBL4778344
    • PD168607
    • C6H5F3O2
    • SY063070
    • AMY26513
    • DTXSID70394009
    • FT-0677871
    • MFCD00192167
    • Ethyl4,4,4-trifluorobut-2-ynoate
    • EN300-136551
    • Ethyl 4,4,4-trifluoro-2-butynoate, 97%
    • 1-Ethyl 4-(trifluoromethyl) 2-butynedioate
    • 2-Butynedioic acid, 1-ethyl 4-(trifluoromethyl) ester
    • 2-Butynoic acid, 4,4,4-trifluoro-, trifluoromethyl ester
    • 3-Trifluoromethylpropiolic acid ethyl ester
    • STL556207
    • DB-075592
    • Ethyl 4,4,4-trifluoro-2.-butynoate
    • BBL102405
    • Ethyl 4,4,4-Trifluoro-2-butynoate
    • MDL： MFCD00192167
    • Inchi： 1S/C6H5F3O2/c1-2-11-5(10)3-4-6(7,8)9/h2H2,1H3
    • InChI Key： SFDRHPQGYUYYNX-UHFFFAOYSA-N
    • SMILES： O=C(OCC)C#CC(F)(F)F

Computed Properties

  • Exact Mass: 166.02400
  • Monoisotopic Mass: 166.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.162 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 96-98 °C(lit.)
  • Flash Point: Fahrenheit: 42.8 ° f
    Celsius: 6 ° c
  • Refractive Index: n20/D 1.350(lit.)
  • Solubility: Very slightly soluble (0.47 g/l) (25 º C),
  • Water Partition Coefficient: Soluble in water (partly).
  • PSA: 26.30000
  • LogP: 1.11520

Ethyl 4,4,4-Trifluoro-2-butynoate Security Information

  • Symbol: GHS02 GHS07
  • Signal Word：Danger
  • Hazard Statement： H225-H315-H319-H335
  • Warning Statement： P210-P261-P305+P351+P338
  • Hazardous Material transportation number：UN 3272 3/PG 2
  • WGK Germany：3
  • Hazard Category Code： 11-36/37/38
  • Safety Instruction： S16; S26; S36/37/39
  • FLUKA BRAND F CODES：19
  • Hazardous Material Identification： F Xi
  • Storage Condition：Ambient temperatures.
  • Packing Group：II
  • Hazard Level：3.1
  • Risk Phrases：R11
  • Packing Group：II
  • Safety Term：3.1
  • HazardClass：3.1
  • PackingGroup：II

Ethyl 4,4,4-Trifluoro-2-butynoate Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Ethyl 4,4,4-Trifluoro-2-butynoate Pricemore >>

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Ethyl 4,4,4-Trifluoro-2-butynoate Production Method

Production Method 1

83961-56-2 83961-56-2
79424-03-6 79424-03-6
Reaction Conditions
1.1 180 - 230 °C
Reference
Towards a biocompatible artificial lung: covalent functionalization of poly(4-methylpent-1-ene) (TPX) with cRGD pentapeptide
Moeller, Lena; Hess, Christian; Palecek, Jiri; Su, Yi; Haverich, Axel; et al, Beilstein Journal of Organic Chemistry, 2013, 9, 270-277

Production Method 2

83961-56-2 83961-56-2
79424-03-6 79424-03-6
Reaction Conditions
1.1 1 mm Hg, 190 - 230 °C
Reference
Selective Transition State Stabilization via Hyperconjugative and Conjugative Assistance: Stereoelectronic Concept for Copper-Free Click Chemistry
Gold, Brian; Shevchenko, Nikolay E.; Bonus, Natalie; Dudley, Gregory B.; Alabugin, Igor V., Journal of Organic Chemistry, 2012, 77(1), 75-89

Production Method 3

83961-56-2 83961-56-2
79424-03-6 79424-03-6
Reaction Conditions
Reference
Studies on the application of organometallic compounds of the Fifth and Sixth Groups in organic syntheses. Part XII. Syntheses of ethyl perfluoroacetylenic esters and stereochemistry of a novel acetylenic ester-vinyl ether rearrangement
Huang, Yaozeng; Shen, Yanchang; Xin, Yuankang; Wang, Qiwen; Wu, Wenchao, Scientia Sinica (English Edition), 1982, 25(1), 21-8

Production Method 4

83961-56-2 83961-56-2
79424-03-6 79424-03-6
Reaction Conditions
1.1 Reagents: Potassium carbonate ;  10 min, 50 °C; 2 h, 50 °C → 160 °C; 2.5 h, 230 °C
Reference
Amino acid bioconjugation via iClick reaction of an oxanorbornadiene-masked alkyne with a MnI(bpy)(CO)3-coordinated azide
Henry, Lucas; Schneider, Christoph; Muetzel, Benedict; Simpson, Peter V.; Nagel, Christoph; et al, Chemical Communications (Cambridge, 2014, 50(99), 15692-15695

Production Method 5

83961-56-2 83961-56-2
79424-03-6 79424-03-6
Reaction Conditions
1.1 1 h, 15 mbar, 180 - 230 °C
Reference
Chitosan-Oxanorbornadiene: A Convenient Chitosan Derivative for Click Chemistry without Metal Catalyst Problem
Jirawutthiwongchai, Jatesuda; Krause, Andreas; Draeger, Gerald; Chirachanchai, Suwabun, ACS Macro Letters, 2013, 2(3), 177-180

Production Method 6

79424-03-6 79424-03-6
Reaction Conditions
Reference
Regioselectivity in Intermolecular Pauson-Khand Reactions of Dissymmetric Fluorinated Alkynes
Kizirian, Jean-Claude; Aiguabella, Nuria; Pesquer, Albert; Fustero, Santos; Bello, Paula; et al, Organic Letters, 2010, 12(24), 5620-5623

Production Method 7

83961-56-2 83961-56-2
79424-03-6 79424-03-6
Reaction Conditions
Reference
A short and general approach to the synthesis of styryllactones: (+)-Goniodiol, its acetates and β-trifluoromethyl derivative, (+)-7-epi-Goniodiol and (+)-9-deoxygoniopypyrone
Chen, Jian; Lin, Guo-Qiang; Wang, Zhi-Min; Liu, Han-Quan, Synlett, 2002, (8), 1265-1268

Production Method 8

83961-56-2 83961-56-2
79424-03-6 79424-03-6
Reaction Conditions
Reference
Modification of polysialic acid towards scaffolds for tissue engineering and synthesis of sialic acid derivatives
Su, Yi, 2011, , ,

Production Method 9

83961-56-2 83961-56-2
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Reaction Conditions
1.1 Reagents: Potassium carbonate
Reference
α-Acetylenic esters from α-acylmethylenephosphoranes: ethyl 4,4,4-trifluorotetrolate
Hamper, B. C., Organic Syntheses, 1992, 70, 246-55

Production Method 10

14856-86-1 14856-86-1
79424-03-6 79424-03-6
Reaction Conditions
1.1 Solvents: Butyl ether
Reference
Fluorinated acetylenes. Part 7. Preparation and some reactions of 4,4,4-trifluorobut-2-ynoic acid and 1-phenyl-4,4,4-trifluorobut-2-yn-1-ol
Tajammal, Sabiha; Tipping, Anthony E., Journal of Fluorine Chemistry, 1990, 47(1), 45-57

Production Method 11

83961-56-2 83961-56-2
79424-03-6 79424-03-6
Reaction Conditions
Reference
Carboxylic acid esters: product subclass 12: alk-2-ynoic acid esters
Evano, G., Science of Synthesis, 2006, 20, 1243-1284

Ethyl 4,4,4-Trifluoro-2-butynoate Raw materials

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Amadis Chemical Company Limited
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(CAS:79424-03-6)Ethyl 4,4,4-Trifluoro-2-butynoate
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(CAS:79424-03-6)ETHYL 4,4,4-TRIFLUORO-2-BUTYNOATE
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(CAS:79424-03-6)Ethyl 4,4,4-trifluoro-2-butynoate
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Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:47
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Amadis Chemical Company Limited
(CAS:79424-03-6)Ethyl 4,4,4-Trifluoro-2-butynoate
A839682
Purity:99%
Quantity:25g
Price ($):177.0
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Hunan Well Medicine Synthesis Technology Co., Ltd.
(CAS:79424-03-6)ETHYL 4,4,4-TRIFLUORO-2-BUTYNOATE
32
Purity:97%
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